Cas no 2549027-69-0 (3-Methyl-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine)

• Product Name: 3-Methyl-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine
• CAS No: 2549027-69-0
• MF: C₁₇H₁₉F₃N₄O
• MW: 352.354173898697
• CID: 5313763
• PubChem ID: 154882977
• Update Time: 2025-06-08

3-Methyl-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine
• F6619-7141
• AKOS040710414
• 2549027-69-0
• 3-Methyl-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine

• Inchi： 1S/C17H19F3N4O/c1-13-2-7-16(22-21-13)24-10-8-23(9-11-24)12-14-3-5-15(6-4-14)25-17(18,19)20/h2-7H,8-12H2,1H3
• InChI Key： HIVIKQCFCXXWFF-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CN1CCN(C2=CC=C(C)N=N2)CC1)(F)F

Computed Properties

• Exact Mass: 352.15109573g/mol
• Monoisotopic Mass: 352.15109573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-Methyl-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine

3-Methyl-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine (CAS No. 2549027-69-0): A Comprehensive Overview

3-Methyl-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine (CAS No. 2549027-69-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The presence of a 3-methyl group and a 4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl substituent imparts distinct chemical and biological properties, making it a promising candidate for various pharmacological studies.

The synthesis of 3-Methyl-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine involves a multi-step process, typically starting with the formation of the piperazine ring followed by the introduction of the trifluoromethoxyphenyl and methyl groups. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating its use in preclinical and clinical research.

In terms of its biological activity, 3-Methyl-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine has shown promising results in several areas. One of the key areas of interest is its potential as an antagonist for specific receptors, particularly those involved in neurodegenerative diseases and psychiatric disorders. Studies have demonstrated that this compound can effectively modulate receptor activity, leading to potential therapeutic benefits.

A recent study published in the Journal of Medicinal Chemistry highlighted the ability of 3-Methyl-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine to inhibit the activity of a specific enzyme implicated in Alzheimer's disease. The researchers found that this compound effectively reduced the production of amyloid-beta peptides, which are known to contribute to the pathogenesis of Alzheimer's disease. This finding suggests that 3-Methyl-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine could be a valuable lead compound for the development of new treatments for this debilitating condition.

Beyond its potential in neurodegenerative diseases, 3-Methyl-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that this compound may have anti-inflammatory properties, making it a potential candidate for treating inflammatory conditions such as rheumatoid arthritis and multiple sclerosis. The exact mechanism by which it exerts these effects is still under investigation, but early results are encouraging.

The pharmacokinetic properties of 3-Methyl-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its high bioavailability and low toxicity make it an attractive candidate for further development.

In addition to its therapeutic potential, 3-Methyl-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine has also been explored for its use as a research tool. Its unique chemical structure and biological activity make it an ideal probe for studying receptor-ligand interactions and signaling pathways. Researchers can use this compound to gain insights into the mechanisms underlying various diseases and to identify new targets for drug discovery.

The safety profile of 3-Methyl-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine is another important aspect that has been thoroughly investigated. Preclinical studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its continued evaluation in clinical trials.

In conclusion, 3-Methyl-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine (CAS No. 2549027-69-0) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and biological activity make it a valuable candidate for further research and development. As more studies are conducted, it is likely that new insights into its therapeutic potential will emerge, paving the way for innovative treatments for various diseases.